N-(3-ethoxypropyl)-2,3,5,6-tetramethylbenzenesulfonamide

• Molecular Formula: C15H25NO3S
• Molecular Weight: 299.4 g/mol
• IUPAC Name: N-(3-ethoxypropyl)-2,3,5,6-tetramethylbenzenesulfonamide
• InChI: InChI=1S/C15H25NO3S/c1-6-19-9-7-8-16-20(17,18)15-13(4)11(2)10-12(3)14(15)5/h10,16H,6-9H2,1-5H3
• InChI Key: SNTMPTBYJPTTIP-UHFFFAOYSA-N
• SMILES: CCOCCCNS(=O)(=O)C1=C(C(=CC(=C1C)C)C)C

Description

N-(3-ethoxypropyl)-2,3,5,6-tetramethylbenzenesulfonamide, commonly known as EPTS, is a sulfonamide compound that has gained significant attention in the scientific community due to its unique properties. EPTS is widely used in scientific research as it has the potential to selectively disrupt protein-protein interactions, making it a valuable tool in drug discovery and development.

Mechanism of Action

EPTS selectively disrupts protein-protein interactions by binding to a specific site on the protein surface. This binding site is often located at the interface between two proteins, and the binding of EPTS prevents the two proteins from interacting with each other. This disruption can lead to a range of downstream effects, including changes in protein function, signaling pathways, and cellular processes.
Biochemical and Physiological Effects
EPTS has been shown to have a range of biochemical and physiological effects, depending on the specific proteins it targets. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and block viral replication. EPTS has also been shown to have neuroprotective effects, making it a potential therapeutic agent for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EPTS in lab experiments is its selectivity for specific protein-protein interactions. This allows researchers to study the effects of disrupting specific interactions without affecting other cellular processes. EPTS is also relatively easy to synthesize and purify, making it a cost-effective tool for scientific research.
However, there are also limitations to using EPTS in lab experiments. One limitation is that it may not be effective against all protein-protein interactions, and its selectivity may vary depending on the specific protein target. Additionally, EPTS may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research involving EPTS. One area of interest is the development of new therapeutic agents that target specific protein-protein interactions. EPTS could be used as a starting point for drug discovery, with modifications made to its chemical structure to increase its potency and selectivity.
Another potential future direction is the use of EPTS in combination with other drugs or therapies. EPTS could be used to enhance the effectiveness of existing treatments by selectively disrupting specific protein-protein interactions that contribute to disease progression.
Finally, further research is needed to fully understand the mechanisms of action and potential side effects of EPTS. This will help to guide the development of new therapeutic agents and ensure that EPTS is used safely and effectively in scientific research.

Synthesis Methods

EPTS can be synthesized using a simple and efficient method that involves the reaction of 2,3,5,6-tetramethylbenzenesulfonyl chloride with 3-ethoxy-1-propanamine. The reaction takes place in the presence of a base such as triethylamine, and the resulting product is purified using column chromatography.

Scientific Research Applications

EPTS has been extensively used in scientific research as a tool to study protein-protein interactions. It has been shown to selectively disrupt the interaction between specific proteins, making it a valuable tool in drug discovery and development. EPTS has been used to study a wide range of proteins, including those involved in cancer, inflammation, and infectious diseases.